Cas no 2228184-73-2 (3-5-(methoxymethyl)furan-2-ylazetidine)

3-5-(Methoxymethyl)furan-2-ylazetidine is a heterocyclic compound featuring an azetidine ring linked to a substituted furan moiety. This structure offers unique reactivity and functionalization potential, making it valuable in pharmaceutical and agrochemical research. The methoxymethyl group enhances solubility and stability, while the azetidine ring provides a constrained scaffold for modulating biological activity. Its balanced lipophilicity and electronic properties make it suitable for drug discovery, particularly in the development of small-molecule inhibitors or bioactive intermediates. The compound’s synthetic versatility allows for further derivatization, enabling tailored applications in medicinal chemistry and material science. Its well-defined structure ensures reproducibility in research and industrial processes.
3-5-(methoxymethyl)furan-2-ylazetidine structure
2228184-73-2 structure
Product Name:3-5-(methoxymethyl)furan-2-ylazetidine
CAS No:2228184-73-2
MF:C9H13NO2
MW:167.205022573471
CID:6283652
PubChem ID:165866248
Update Time:2025-06-03

3-5-(methoxymethyl)furan-2-ylazetidine Chemical and Physical Properties

Names and Identifiers

    • 3-5-(methoxymethyl)furan-2-ylazetidine
    • 2228184-73-2
    • EN300-1748942
    • 3-[5-(methoxymethyl)furan-2-yl]azetidine
    • Inchi: 1S/C9H13NO2/c1-11-6-8-2-3-9(12-8)7-4-10-5-7/h2-3,7,10H,4-6H2,1H3
    • InChI Key: GFJQXCIDZUPWGU-UHFFFAOYSA-N
    • SMILES: O1C(COC)=CC=C1C1CNC1

Computed Properties

  • Exact Mass: 167.094628657g/mol
  • Monoisotopic Mass: 167.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 148
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 34.4Ų

3-5-(methoxymethyl)furan-2-ylazetidine Pricemore >>

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Additional information on 3-5-(methoxymethyl)furan-2-ylazetidine

Recent Advances in the Study of 3-5-(methoxymethyl)furan-2-ylazetidine (CAS: 2228184-73-2) in Chemical Biology and Pharmaceutical Research

The compound 3-5-(methoxymethyl)furan-2-ylazetidine (CAS: 2228184-73-2) has recently emerged as a promising candidate in the field of chemical biology and pharmaceutical research. This heterocyclic azetidine derivative, characterized by its unique furan-2-ylazetidine scaffold, has garnered significant attention due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, structural characterization, and biological evaluation, revealing intriguing pharmacological properties that warrant further investigation.

One of the key areas of interest is the compound's role as a building block for novel bioactive molecules. Researchers have successfully synthesized 3-5-(methoxymethyl)furan-2-ylazetidine using innovative catalytic methods, achieving high yields and excellent enantioselectivity. The compound's structural features, including its rigid azetidine ring and methoxymethyl-substituted furan moiety, make it a versatile intermediate for the design of targeted therapeutics. Recent publications highlight its utility in the development of enzyme inhibitors, receptor modulators, and antimicrobial agents.

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers demonstrated that derivatives of 3-5-(methoxymethyl)furan-2-ylazetidine exhibit potent inhibitory activity against a range of bacterial pathogens, including multidrug-resistant strains. The study employed a combination of in vitro assays and molecular docking simulations to elucidate the mechanism of action, revealing that the compound interacts with key bacterial enzymes involved in cell wall biosynthesis. These findings suggest that 3-5-(methoxymethyl)furan-2-ylazetidine could serve as a scaffold for the development of next-generation antibiotics.

Another notable application of this compound lies in its potential as a modulator of central nervous system (CNS) targets. Preliminary studies have shown that certain analogs of 3-5-(methoxymethyl)furan-2-ylazetidine exhibit high affinity for neurotransmitter receptors, such as the serotonin and dopamine receptors. This has sparked interest in its use for treating neurological and psychiatric disorders, including depression and Parkinson's disease. Ongoing research aims to optimize the pharmacokinetic properties of these analogs to enhance their blood-brain barrier penetration and therapeutic efficacy.

The synthetic versatility of 3-5-(methoxymethyl)furan-2-ylazetidine has also been explored in the context of prodrug design. Recent work has demonstrated that the compound can be functionalized to improve solubility and bioavailability, addressing common challenges in drug formulation. For instance, researchers have developed prodrugs that release the active moiety in a controlled manner, thereby reducing side effects and improving patient compliance. These advancements highlight the compound's potential to bridge the gap between preclinical discovery and clinical application.

Despite these promising developments, challenges remain in the widespread adoption of 3-5-(methoxymethyl)furan-2-ylazetidine-based therapeutics. Issues such as metabolic stability, toxicity, and scalability of synthesis need to be addressed through further research. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and translate laboratory findings into viable treatments. Future studies should focus on comprehensive structure-activity relationship (SAR) analyses and in vivo efficacy testing to fully unlock the compound's therapeutic potential.

In conclusion, 3-5-(methoxymethyl)furan-2-ylazetidine (CAS: 2228184-73-2) represents a compelling area of research in chemical biology and pharmaceutical science. Its unique structural features and diverse biological activities make it a valuable tool for drug discovery. As research progresses, this compound is poised to play a pivotal role in addressing unmet medical needs and advancing the frontiers of medicinal chemistry.

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